56-82-6

Glyceraldehyde

In Stock

• CAS RN:
• 56-82-6

• Formula:
• C3H6O3

• InChI:
• InChI=1S/C3H6O3/c4-1-3(6)2-5/h1,3,5-6H,2H2

• InChIKey:
• MNQZXJOMYWMBOU-UHFFFAOYSA-N

• Glyceraldehyde, also known as aldotriose or glycerose, belongs to the class of organic compounds known as monosaccharides. Monosaccharides are compounds containing one carbohydrate unit not glycosidically linked to another such unit, and no set of two or more glycosidically linked carbohydrate units. Monosaccharides have the general formula CnH2nOn. Glyceraldehyde exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Glyceraldehyde has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, glyceraldehyde is primarily located in the cytoplasm. Glyceraldehyde exists in all eukaryotes, ranging from yeast to humans. Glyceraldehyde participates in a number of enzymatic reactions. In particular, Glyceraldehyde can be converted into glycerol through its interaction with the enzyme aldose reductase. Furthermore, G...

Butanoyl Bromide

Usually In Stock

• CAS RN:
• 5856-82-6

• Formula:
• C4H7BrO

• InChI:
• InChI=1S/C4H7BrO/c1-2-3-4(5)6/h2-3H2,1H3

• InChIKey:
• QAWBXZYPFCFQLA-UHFFFAOYSA-N

• Butanoyl Bromide is a useful research compound. Its molecular formula is C4H7BrO and its molecular weight is 151 g/mol. The purity is usually 95%.

Naphtho[2,3-b]furan-4,9-dione

In Stock

• CAS RN:
• 5656-82-6

• Formula:
• C12H6O3

• InChI:
• InChI=1S/C12H6O3/c13-10-7-3-1-2-4-8(7)11(14)12-9(10)5-6-15-12/h1-6H

• InChIKey:
• QMKMOPXRLXYBLI-UHFFFAOYSA-N

• Naphtho[2,3-b]furan-4,9-dione is a natural product found in Avicennia marina and Avicennia alba with data available.

1-Methyl-1H-indol-2-amine hydrochloride

In Stock

• CAS RN:
• 42456-82-6

• Formula:
• C9H11ClN2

• InChI:
• InChI=1S/C9H10N2.ClH/c1-11-8-5-3-2-4-7(8)6-9(11)10;/h2-6H,10H2,1H3;1H

• InChIKey:
• DDIUVWLAXSJQBP-UHFFFAOYSA-N

• 1-Methyl-1H-indol-2-amine hydrochloride is a useful research compound. Its molecular formula is C9H11ClN2 and its molecular weight is 182.65 g/mol. The purity is usually 95%.

2-(Trifluoromethyl)-1,3-bis(dimethylamino)trimethinium hexafluorophosphate

In Stock

• CAS RN:
• 291756-82-6

• Formula:
• C8H14F9N2P

• InChI:
• InChI=1S/C8H14F3N2.F6P/c1-12(2)5-7(6-13(3)4)8(9,10)11;1-7(2,3,4,5)6/h5-6H,1-4H3;/q+1;-1

• InChIKey:
• GMWIFDFSXGELQO-UHFFFAOYSA-N

• 2-(Trifluoromethyl)-1,3-bis(dimethylamino)trimethinium hexafluorophosphate is a useful research compound. Its molecular formula is C8H14F9N2P and its molecular weight is 340.173. The purity is usually 95%.

4'-Azetidinomethyl-2-trifluoromethylbenzophenone

In Stock

• CAS RN:
• 898756-82-6

• Formula:
• C18H16F3NO

• InChI:
• InChI=1S/C18H16F3NO/c19-18(20,21)16-5-2-1-4-15(16)17(23)14-8-6-13(7-9-14)12-22-10-3-11-22/h1-2,4-9H,3,10-12H2

• InChIKey:
• DPAZWOXISUPYIY-UHFFFAOYSA-N

• 4'-Azetidinomethyl-2-trifluoromethylbenzophenone is a useful research compound. Its molecular formula is C18H16F3NO and its molecular weight is 319.3 g/mol. The purity is usually 95%.

3-(4-chlorophenyl)-2-methyl-9-(pyridin-2-ylmethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

In Stock

• CAS RN:
• 929856-82-6

• Formula:
• C24H19ClN2O3

• InChI:
• InChI=1S/C24H19ClN2O3/c1-15-22(16-5-7-17(25)8-6-16)23(28)19-9-10-21-20(24(19)30-15)13-27(14-29-21)12-18-4-2-3-11-26-18/h2-11H,12-14H2,1H3

• InChIKey:
• PDJDJWJHPVBZKS-UHFFFAOYSA-N

• 3-(4-chlorophenyl)-2-methyl-9-(pyridin-2-ylmethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C24H19ClN2O3 and its molecular weight is 418.88. The purity is usually 95%.

(2S)-4-amino-4-oxo-2-[[(2S)-pyrrolidin-1-ium-2-carbonyl]amino]butanoate

In Stock

• CAS RN:
• 107856-82-6

• Formula:
• C9H15N3O4

• InChI:
• InChI=1S/C9H15N3O4/c10-7(13)4-6(9(15)16)12-8(14)5-2-1-3-11-5/h5-6,11H,1-4H2,(H2,10,13)(H,12,14)(H,15,16)/t5-,6-/m0/s1

• InChIKey:
• JQOHKCDMINQZRV-WDSKDSINSA-N

• Pro-Asn is a dipeptide formed from L-proline and L-asparagine residues. It has a role as a metabolite.

N-(Methylpropyl)(4-phenylpiperazinyl)formamide

In Stock

• CAS RN:
• 1022356-82-6

• Formula:
• C15H23N3O

• InChI:
• InChI=1S/C15H23N3O/c1-3-13(2)16-15(19)18-11-9-17(10-12-18)14-7-5-4-6-8-14/h4-8,13H,3,9-12H2,1-2H3,(H,16,19)

• InChIKey:
• BOWSDFBDOFSRHG-UHFFFAOYSA-N

• N-(Methylpropyl)(4-phenylpiperazinyl)formamide is a useful research compound. Its molecular formula is C15H23N3O and its molecular weight is 261.369. The purity is usually 95%.

(6-oxopyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-7(6H)-yl)acetic acid

In Stock

• CAS RN:
• 1030456-82-6

• Formula:
• C10H7N5O3

• InChI:
• InChI=1S/C10H7N5O3/c16-8(17)4-14-2-1-7-6(9(14)18)3-11-10-12-5-13-15(7)10/h1-3,5H,4H2,(H,16,17)

• InChIKey:
• PJQJNOAYIKWGIO-UHFFFAOYSA-N

• (6-oxopyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-7(6H)-yl)acetic acid is a useful research compound. Its molecular formula is C10H7N5O3 and its molecular weight is 245.19 g/mol. The purity is usually 95%.

Methyl 4-(5-isopropyl-1,2,4-oxadiazol-3-YL)benzoate

In Stock

• CAS RN:
• 1166756-82-6

• Formula:
• C13H14N2O3

• InChI:
• InChI=1S/C13H14N2O3/c1-8(2)12-14-11(15-18-12)9-4-6-10(7-5-9)13(16)17-3/h4-8H,1-3H3

• InChIKey:
• DHQLCHGFDBAXBP-UHFFFAOYSA-N

• Methyl 4-(5-isopropyl-1,2,4-oxadiazol-3-YL)benzoate is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.266. The purity is usually 95%.

6-(3-Fluorophenyl)pyridazine-3-thiol

In Stock

• CAS RN:
• 1695256-82-6

• Formula:
• C10H7FN2S

• InChI:
• InChI=1S/C10H7FN2S/c11-8-3-1-2-7(6-8)9-4-5-10(14)13-12-9/h1-6H,(H,13,14)

• InChIKey:
• QQAZXOPHURWLSM-UHFFFAOYSA-N

• 6-(3-Fluorophenyl)pyridazine-3-thiol is a useful research compound. Its molecular formula is C10H7FN2S and its molecular weight is 206.24 g/mol. The purity is usually 95%.

5-Methylmorpholine-3-carboxylic acid

Usually In Stock

• CAS RN:
• 1506756-82-6

• Formula:
• C6H11NO3

• InChI:
• InChI=1S/C6H11NO3/c1-4-2-10-3-5(7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)

• InChIKey:
• GGBFJECGJQKNBL-UHFFFAOYSA-N

• 5-Methylmorpholine-3-carboxylic acid is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.16. The purity is usually 95%.

dl-Glyceraldehyde dimer

• CAS RN:
• 23147-59-3; 26793-98-6; 56-82-6

• Formula:
• C6H12O6

• InChI:
• InChI=1S/2C3H6O3/c2*4-1-3(6)2-5/h2*1,3,5-6H,2H2

• InChIKey:
• NGNVWCSFFIVLAR-UHFFFAOYSA-N

• Dl-Glyceraldehyde dimer is a useful research compound. Its molecular formula is C6H12O6 and its molecular weight is 180.156. The purity is usually 95%.